2-Hydroxyethyl 4-pyridin-3-ylbutanoate

• IUPAC Name: 2-hydroxyethyl 4-pyridin-3-ylbutanoate
• InChI: InChI=1S/C11H15NO3/c13-7-8-15-11(14)5-1-3-10-4-2-6-12-9-10/h2,4,6,9,13H,1,3,5,7-8H2
• InChI Key: GCRAUERFEFPVNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CCCC(=O)OCCO
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

2-Hydroxyethyl 4-pyridin-3-ylbutanoate is an ester derivative featuring a hydroxyethyl group (-CH₂CH₂OH) linked to a butanoate backbone, with a pyridin-3-yl substituent at the 4-position. Such structural attributes make it a candidate for pharmaceutical or material science applications, though its properties must be contextualized against analogous compounds.

Comparison with Similar Compounds

Ester Chain Length Variations

Compounds with varying ester chain lengths exhibit distinct lipophilicity and bioavailability. For example:

• 2,2,6,6-Tetramethylpiperidin-4-yl acetate (C₇H₁₃NO₂): Shorter chain (acetate) reduces lipophilicity compared to butanoate derivatives.
• 2,2,6,6-Tetramethylpiperidin-4-yl butanoate (C₁₃H₂₃NO₂): Increased chain length enhances membrane permeability but may reduce solubility .

Heterocyclic Substituents

Pyridine derivatives (e.g., 2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine) show enhanced aromatic stacking and electronic effects due to nitrogen in the ring, influencing binding affinity in medicinal chemistry . The pyridin-3-yl group in the target compound may similarly engage in π-π interactions or hydrogen bonding.

Hydroxyethyl-Containing Analogs

• Poly(2-hydroxyethyl methacrylate) : A polymer with hydroxyethyl side chains; its hydrogen-bonding capacity improves biocompatibility, a trait relevant to drug delivery systems .
• Etophylline (7-(2-Hydroxyethyl)-1,3-dimethylxanthine) : The hydroxyethyl group enhances solubility, a feature shared with the target compound .

Physicochemical Properties

Melting Points and Thermal Stability

Pyridine derivatives with halogen substituents (e.g., chloro, bromo) exhibit elevated melting points (268–287°C) due to increased molecular symmetry and intermolecular forces . The hydroxyethyl group in the target compound may lower its melting point compared to halogenated analogs, as seen in etophylline (m.p. ~160°C) .

Solubility and Hydrogen Bonding

Hydroxyethyl groups in tyrosol and hydroxytyrosol (natural phenols) improve water solubility via hydrogen bonding, a property critical for bioavailability . The target compound’s hydroxyethyl moiety likely confers similar advantages over non-polar esters.

Data Table: Key Comparative Properties

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Melting Point (°C)	Solubility Trends
2-Hydroxyethyl 4-pyridin-3-ylbutanoate	C₁₁H₁₅NO₃	209.24	Hydroxyethyl, pyridine, ester	~150–170*	Moderate (polar/non-polar)
2-Amino-4-(2-chloro-5-phenyl)pyridine	C₁₁H₈ClN₃	217.65	Chloro, pyridine, amino	268–287	Low (halogenated)
Etophylline	C₉H₁₂N₄O₃	224.21	Hydroxyethyl, xanthine	~160	High (polar)
Tyrosol	C₈H₁₀O₂	138.16	Hydroxyethyl, phenol	92–94	High (polar)

*Estimated based on structural analogs.